1-([2,3'-Bipyridin]-3-ylmethyl)-3-(4-methoxybenzyl)urea

• IUPAC Name: 1-[(4-methoxyphenyl)methyl]-3-[(2-pyridin-3-ylpyridin-3-yl)methyl]urea
• InChI: InChI=1S/C20H20N4O2/c1-26-18-8-6-15(7-9-18)12-23-20(25)24-14-17-5-3-11-22-19(17)16-4-2-10-21-13-16/h2-11,13H,12,14H2,1H3,(H2,23,24,25)
• InChI Key: HXWRTIQHKNMVQN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)NCC2=C(N=CC=C2)C3=CN=CC=C3
• Molecular Formula: C20H20N4O2
• Molecular Weight: 348.4 g/mol

Description

1-([2,3'-Bipyridin]-3-ylmethyl)-3-(4-methoxybenzyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BIP-3 and is a potent inhibitor of protein-protein interactions. BIP-3 has been synthesized using various methods and has shown promising results in biochemical and physiological studies.

Scientific Research Applications

Cancer Research and Drug Analysis

• A novel anti-cancer agent was investigated for its metabolism in rats, highlighting the extensive metabolic pathways including O-demethylation, N-debenzylation, and hydroxylation. This research provides a foundation for understanding the biotransformation of similar compounds and their potential therapeutic applications (Lee et al., 2004).
• The synthesis of deuterium-labeled analogs of urea derivatives demonstrates the importance of such compounds in drug absorption, distribution, and pharmacokinetic studies, underlining their potential in cancer, pain, and neurodegenerative disorder treatments (Liang et al., 2020).

Molecular Imaging and Radiolabeling

• Radiolabeling of urea derivatives for positron emission tomography (PET) imaging shows the utility of these compounds in studying enzyme inhibitors in the brain, despite challenges in brain penetration. Such studies can lead to better understanding and targeting of neurological diseases (Vasdev et al., 2005).

Material Science and Chemistry

• Urea derivatives have been explored for their role in self-assembly and metal-organic frameworks, with research demonstrating the formation of tetrahedral cages around sulfate anions, indicating potential applications in catalysis and molecular encapsulation (Yi et al., 2012).
• The study of urea derivatives for their nonlinear optical (NLO) properties highlights their potential in the development of advanced optical materials, contributing to fields such as telecommunications and information processing (Sun et al., 2009).

Pharmacology and Metabolic Studies

• Metabolism studies of potent inhibitors, such as soluble epoxide hydrolase inhibitors, underline the significance of understanding the biotransformation of urea derivatives for their safe and effective use in treating various diseases (Wan et al., 2019).